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Compound of Interest

Compound Name: 7-Nitroquinoline

Cat. No.: B188568

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of 7-Nitroquinoline, a
heterocyclic organic compound with significant applications in chemical synthesis and
pharmaceutical research. While a detailed crystal structure analysis of 7-Nitroquinoline is not
publicly available in crystallographic databases as of the date of this publication, this document
consolidates the existing knowledge on its synthesis, chemical properties, and analytical
methodologies. This guide is intended to serve as a valuable resource for researchers and
professionals working with quinoline derivatives.

Introduction

7-Nitroquinoline is a nitro-substituted derivative of quinoline, characterized by the chemical
formula CoHeN202.[1] It appears as a yellow, needle-like crystalline solid.[1][2] The presence of
the nitro group on the quinoline ring system makes it a versatile intermediate for the synthesis
of a wide range of more complex molecules, including potential drug candidates, dyes, and
pesticides.[1] Its utility also extends to its use as a fluorescent dye and biomarker.[1]

Physicochemical Properties

A summary of the known physical and chemical properties of 7-Nitroquinoline is presented in
Table 1. This data is crucial for its handling, characterization, and application in various
experimental settings.
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Property Value Reference(s)
Molecular Formula CoHeN202 [11[3]
Molecular Weight 174.16 g/mol [4]
Appearance Yellow needle-like crystals [11[2]

Melting Point 132.5°C [1]4]

Boiling Point (est.) 305.12 °C [4]

Density (est.) 1.2190 g/cm3 [4]

Poorly soluble in water;

Solubility Soluble in alcohols and [1]
ketones

pKa (Predicted) 1.25+0.14 [4]

CAS Number 613-51-4 [1]

Table 1: Physicochemical Properties of 7-Nitroquinoline

Synthesis of 7-Nitroquinoline

The synthesis of 7-Nitroquinoline can be achieved through various chemical routes. The
following sections detail the common experimental protocols.

A common and high-yield method for the synthesis of 7-Nitroquinoline involves the
dehydrogenation of 7-Nitro-1,2,3,4-tetrahydroquinoline.

Experimental Protocol:

o Dissolution: Dissolve 7-Nitro-1,2,3,4-tetrahydroquinoline (1 equivalent) in dichloromethane.

[41[5]

» Addition of Dehydrogenating Agent: Add dichlorodicyanobenzoquinone (DDQ) (2
equivalents) to the solution in batches at room temperature.[4][5]

o Reaction: Stir the reaction mixture for 1 hour.[4][5]
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« Filtration: After the reaction is complete, filter the mixture. Wash the filter cake with
dichloromethane.[4][5]

» Washing: Combine the organic phases and wash sequentially with 10% sodium hydroxide
solution and saturated sodium chloride solution.[4][5]

» Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate and
concentrate it under reduced pressure.[4][5]

« Purification: Stir the resulting orange solid with a solvent mixture of petroleum ether:ethyl
acetate (5:1) for 30 minutes, followed by filtration to obtain 7-Nitroquinoline.[4][5]

Starting Material

7-Nitro-1,2,3,4-tetrahydroquinoline

Reagents

Process Final Product

Dehydrogenation Filtration & Crystallization Y - \oquinoline
(1 hour, Room Temp) Washing (Petroleum Ether/Ethyl Acetate) a

Dichlol
Dichlorodicyanobenzoquinone (DDQ)

Click to download full resolution via product page
Caption: Synthesis of 7-Nitroquinoline via Dehydrogenation.

Another described method involves the nitration of benzylaniline followed by oxidation and
dehydrogenation.[1]

Experimental Protocol:

 Nitration: React benzylaniline with concentrated nitric acid to obtain nitrobenzylaniline.[1]
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» Oxidation and Dehydrogenation: Subject the resulting nitrobenzylaniline to oxidation and
dehydrogenation reactions to yield 7-Nitroquinoline.[1] (Specific reagents and conditions for
this step are not detailed in the available literature).

Benzylaniline Nitration
A J
I—> Nitrobenzylaniline
Conc. Nitric Acid

Oxidation &
Dehydrogenation

7-Nitroquinoline

Click to download full resolution via product page

Caption: Synthesis of 7-Nitroquinoline from Benzylaniline.

Crystal Structure Analysis: Current Status

A thorough search of publicly available scientific literature and crystallographic databases did
not yield a definitive, published crystal structure for 7-Nitroquinoline. While the crystalline
nature of the compound is established, detailed crystallographic data such as unit cell
parameters, space group, and atomic coordinates are not available.

For related compounds, such as certain derivatives of 8-nitroquinoline and co-crystals of 6-
nitroquinoline, crystal structures have been determined.[6][7] These studies employ single-
crystal X-ray diffraction to elucidate the three-dimensional arrangement of atoms and
molecules in the crystal lattice.[7][8]

General Workflow for Crystal Structure Determination:

Should crystals of 7-Nitroquinoline suitable for single-crystal X-ray diffraction be obtained, the
typical workflow for structure determination would be as follows:
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Caption: General Experimental Workflow for Crystal Structure Analysis.

Safety Information

7-Nitroquinoline is considered to have some level of toxicity and can be an irritant.[1] It is
essential to handle this compound in accordance with standard laboratory safety practices.
This includes the use of personal protective equipment such as gloves, safety glasses, and
respiratory protection to avoid skin contact and inhalation of its dust.[1] Proper disposal should
be carried out in accordance with local regulations.[1]

Conclusion
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7-Nitroquinoline is a valuable chemical intermediate with established synthesis routes and a
range of potential applications. While its detailed solid-state structure remains to be elucidated
and published, the information on its synthesis and physicochemical properties provides a solid
foundation for its use in research and development. Future studies focusing on the single-
crystal X-ray diffraction of 7-Nitroquinoline would be a valuable contribution to the field,
providing deeper insights into its molecular conformation and intermolecular interactions, which
could further inform its application in materials science and drug design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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